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Compound of Interest

4-Methylisoxazole-5-carboxylic
Compound Name: d
aci

cat. No.: B1317163

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-methylisoxazole-5-
carboxylic acid, a heterocyclic compound of interest in chemical research and drug
development. The following sections detail the material's properties, associated hazards, and
recommended procedures for safe use, storage, and disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-methylisoxazole-5-carboxylic
acid is presented below. These properties are essential for understanding the compound's
behavior and for designing safe experimental procedures.

Property Value Reference
Molecular Formula CsHsNOs [1112][3]
Molecular Weight 127.10 g/mol [1112114]
Appearance Solid [2]

Melting Point 144-148 °C [5]

Flash Point 141 °C (285.8 °F) [2]

CAS Number 2510-32-9 [1]
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Hazard Identification and Classification

4-Methylisoxazole-5-carboxylic acid is classified as a hazardous substance. The following
table summarizes its hazard classifications according to the Globally Harmonized System
(GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 Lo
irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
irritation
system)

Signal Word: Warning[2][6][7]
Hazard Pictograms:

o ralt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks associated with

4-methylisoxazole-5-carboxylic acid.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling this compound:
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Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Skin Protection

Wear protective gloves and impervious clothing.

[6][7] Gloves must be inspected prior to use.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
136 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[8] For nuisance exposures, a type
P95 (US) or type P1 (EU EN 143) particle

respirator may be used.[1]

General Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.[6][9]

Avoid contact with skin, eyes, and clothing.[10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][11]

Wash hands thoroughly after handling.[6][7]

Keep containers tightly closed when not in use.[6]

Storage

e Store in a cool, dry, and well-ventilated place.[6]

o Keep containers tightly closed.[6]

e Store locked up.[11]

First Aid Measures
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In the event of exposure, immediate first aid is crucial. The following procedures should be

followed.
Exposure Route First Aid Measures
Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[1]

[9]

Wash off with soap and plenty of water. If skin

) irritation occurs, get medical advice/attention.
Skin Contact _ _ _
Take off contaminated clothing and wash it

before reuse.[1][6][11]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical attention.[1][6][10]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Call a poison

center or doctor if you feel unwell.[1][11]

Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[1][9]

e Environmental Precautions: Do not let the product enter drains.[9]

e Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1][6][9]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][9]

e Special Hazards: Hazardous combustion products include carbon oxides and nitrogen
oxides.[1][9]

» Fire-Fighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[1]6]1°]

Diagrams
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General Handling Workflow for 4-Methylisoxazole-5-carboxylic Acid
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Caption: General laboratory workflow for handling solid chemicals.
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First Aid Procedures for Exposure

Exposure Occurs

Immediate Actions
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Click to download full resolution via product page

Caption: First aid response to various exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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